Cas no 862205-38-7 (2-methoxy-4-methyl-3-Pyridineacetonitrile)

• Product Name: 2-methoxy-4-methyl-3-Pyridineacetonitrile
• CAS No: 862205-38-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1119404
• Update Time: 2024-03-05

2-methoxy-4-methyl-3-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-3-Pyridineacetonitrile
• (2-methoxy-4-methylpyridin-3-yl)acetonitrile
• 3-Pyridineacetonitrile, 2-methoxy-4-methyl-

• Inchi： 1S/C9H10N2O/c1-7-4-6-11-9(12-2)8(7)3-5-10/h4,6H,3H2,1-2H3
• InChI Key： FIBADLFSLZYHBV-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(C)=C1CC#N

Computed Properties

• Exact Mass: 162.079
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 291.6±35.0 °C(Predicted)
• pka: 2.99±0.18(Predicted)